Cas no 1267337-52-9 (2-(3-chloro-4-methoxyphenyl)ethane-1-sulfonyl chloride)

• Product Name: 2-(3-chloro-4-methoxyphenyl)ethane-1-sulfonyl chloride
• CAS No: 1267337-52-9
• MF: C₉H₁₀Cl₂O₃S
• MW: 269.144899845123
• CID: 6020407
• PubChem ID: 82160163
• Update Time: 2025-05-23

2-(3-chloro-4-methoxyphenyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-methoxyphenyl)ethane-1-sulfonyl chloride
• EN300-2006586
• 2-(3-Chloro-4-methoxyphenyl)ethanesulfonyl chloride
• 1267337-52-9

• Inchi： 1S/C9H10Cl2O3S/c1-14-9-3-2-7(6-8(9)10)4-5-15(11,12)13/h2-3,6H,4-5H2,1H3
• InChI Key： FYXZIOZXBBBFTB-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=CC(=C(C=1)Cl)OC)(=O)=O

Computed Properties

• Exact Mass: 267.9727707g/mol
• Monoisotopic Mass: 267.9727707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(3-chloro-4-methoxyphenyl)ethane-1-sulfonyl chloride

Introduction to 2-(3-chloro-4-methoxyphenyl)ethane-1-sulfonyl Chloride (CAS No. 1267337-52-9)

2-(3-chloro-4-methoxyphenyl)ethane-1-sulfonyl chloride (CAS No. 1267337-52-9) is a highly specialized organic compound with significant applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a sulfonyl chloride group attached to a substituted phenyl ring. The sulfonyl chloride functional group is known for its reactivity, making this compound a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-(3-chloro-4-methoxyphenyl)ethane-1-sulfonyl chloride is C9H8ClO4S, and its molecular weight is approximately 255.6 g/mol. The compound exists as a white crystalline solid under standard conditions, with a melting point of around 80°C and a boiling point of approximately 180°C at standard pressure. Its solubility in common solvents such as dichloromethane and diethyl ether is moderate, while it is sparingly soluble in water due to the hydrophilic nature of the sulfonyl group.

Recent studies have highlighted the importance of sulfonyl chloride derivatives in drug discovery and development. For instance, researchers have explored the use of sulfonyl chlorides as building blocks for creating bioactive molecules with potential therapeutic applications. The chlorine atom on the phenyl ring of this compound adds to its reactivity, making it an ideal candidate for substitution reactions. Additionally, the methoxy group on the phenyl ring provides electronic effects that can influence the reactivity and selectivity of the compound in various chemical transformations.

In terms of synthesis, 2-(3-chloro-4-methoxyphenyl)ethane-1-sulfonyl chloride can be prepared via several methods, including the sulfonation of aromatic compounds followed by chlorination. One common approach involves reacting chlorobenzene derivatives with sulfur trioxide in the presence of a catalyst to form the sulfonyl group. Subsequent treatment with thionyl chloride converts the sulfonic acid into the corresponding sulfonyl chloride.

The applications of this compound are diverse and expanding rapidly due to advancements in synthetic chemistry. In the pharmaceutical industry, it serves as an intermediate in the synthesis of sulfonamide drugs, which are widely used as anti-inflammatory agents and antithrombotic medications. For example, recent research has focused on using sulfonamides as inhibitors of specific enzymes involved in disease pathways, such as kinase inhibitors for cancer therapy.

Beyond pharmaceuticals, sulfonyl chlorides like this compound are also utilized in materials science for creating advanced polymers and surfactants. The ability to form stable bonds with other functional groups makes them valuable in constructing materials with tailored properties for applications ranging from coatings to electronics.

From an environmental perspective, understanding the behavior and degradation pathways of sulfonyl chlorides is crucial for minimizing their impact on ecosystems. Recent studies have investigated their biodegradation under various conditions, revealing that these compounds can undergo hydrolysis in aqueous environments to form corresponding sulfonic acids and hydrochloric acid. This knowledge is essential for developing safe handling and disposal practices.

In conclusion, 2-(3-chloro-4-methoxyphenyl)ethane-1-sulfonyl chloride (CAS No. 1267337-52-9) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties make it an invaluable tool in modern synthetic chemistry, driving innovation in drug development and material science alike. As research continues to uncover new applications and improve synthetic methodologies, this compound will undoubtedly play an increasingly important role in advancing scientific progress.